Cas no 1001519-15-8 (methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

• Product Name: methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• CAS No: 1001519-15-8
• MF: C₁₁H₁₅N₅O₂S
• MW: 281.334100008011
• MDL: MFCD05861651
• CID: 3059668
• PubChem ID: 7018628
• Update Time: 2025-09-28

methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• <br>[4-Ethyl-5-(2-methyl-2H-pyrazol-3-yl)-4 H -[1,2, 4]triazol-3-ylsulfanyl]-ac etic acid methyl ester
• methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• STK349900
• methyl 2-{[4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• [4-ethyl-5-(2-methyl-2 h-pyrazol-3-yl)-4 h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid methyl ester
• AKOS000311466
• METHYL ([4-ETHYL-5-(1-METHYL-1H-PYRAZOL-5-YL)-4H-1,2,4-TRIAZOL-3-YL]THIO)+
• CS-0298299
• EN300-230009
• Methyl 2-[[4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl]thio]acetate
• methyl {[4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• [4-Ethyl-5-(2-methyl-2H-pyrazol-3-yl)-4 H -[1,2, 4]triazol-3-ylsulfanyl]-acetic acid methyl ester
• [4-ethyl-5-(2-methyl-2h-pyrazol-3-yl)-4h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid methyl ester
• Methyl 2-((4-ethyl-5-(1-methyl-1h-pyrazol-5-yl)-4h-1,2,4-triazol-3-yl)thio)acetate
• DTXSID001131476
• 1001519-15-8

• MDL： MFCD05861651
• Inchi： 1S/C11H15N5O2S/c1-4-16-10(8-5-6-12-15(8)2)13-14-11(16)19-7-9(17)18-3/h5-6H,4,7H2,1-3H3
• InChI Key： HALBRSSEZBWOQR-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NN=C(C2=CC=NN2C)N1CC

Computed Properties

• Exact Mass: 281.09464591Da
• Monoisotopic Mass: 281.09464591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 100Ų

Additional information on methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate

Comprehensive Analysis of Methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate (CAS No. 1001519-15-8)

The compound methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate (CAS No. 1001519-15-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core linked to a methyl pyrazole moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of the sulfanyl acetate group further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. The compound's CAS No. 1001519-15-8 is often queried alongside terms like "synthesis methods," "biological activity," and "structure-activity relationship," reflecting its growing relevance in high-impact research.

The synthesis of methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods align with current trends in green chemistry and sustainable synthesis, addressing user concerns about environmental impact and efficiency in chemical production.

From a pharmacological perspective, the 1,2,4-triazole scaffold in this compound is known for its antimicrobial and anti-inflammatory properties, making it a hot topic in drug development forums. Computational studies using molecular docking and QSAR modeling have predicted its affinity for various biological targets, a subject frequently explored in AI-driven drug discovery platforms. This intersection of computational chemistry and experimental validation underscores the compound's potential to address unmet medical needs.

In agrochemical applications, derivatives of methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate have shown promise as plant growth regulators or pesticide intermediates. These findings resonate with global searches for "next-generation crop protection" and "low-toxicity agrochemicals," reflecting the industry's shift toward safer and more sustainable solutions. The compound's CAS No. 1001519-15-8 is increasingly cited in patents related to these innovations.

Quality control and regulatory compliance are critical for methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate, with analytical standards adhering to ICH guidelines and GMP protocols. These aspects are frequently searched by quality assurance professionals, highlighting the compound's industrial significance. Storage conditions typically recommend protection from moisture and light, ensuring long-term stability—a practical consideration for laboratory and manufacturing settings.

Future research directions for CAS No. 1001519-15-8 may explore its structure-optimization for enhanced bioavailability or targeted delivery systems. Such investigations align with trending topics like "precision medicine" and "nanocarrier technologies," demonstrating the compound's adaptability to cutting-edge scientific paradigms. Collaborative studies between academia and industry could further unlock its potential across multiple disciplines.

In summary, methyl 2-{4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate represents a compelling case study in modern chemical innovation. Its multifaceted applications, from drug discovery to sustainable agriculture, position it as a valuable asset in scientific and industrial communities. As research continues to evolve, this compound will likely remain at the forefront of discussions surrounding heterocyclic chemistry and functional materials.